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Compound of Interest

Compound Name:
4-Methoxy-2,3,5,6-

tetramethylphenol

Cat. No.: B008566 Get Quote

Audience: Researchers, scientists, and drug development professionals.

IUPAC Nomenclature and Chemical Identity
The compound with the common name 4-Methoxy-2,3,5,6-tetramethylphenol is formally

recognized by the International Union of Pure and Applied Chemistry (IUPAC) under the same

name: 4-Methoxy-2,3,5,6-tetramethylphenol. This name accurately describes its molecular

structure, which consists of a phenol ring substituted with a methoxy group at the fourth

position and methyl groups at the second, third, fifth, and sixth positions.

Physicochemical Properties
A summary of the key physicochemical properties for 4-Methoxy-2,3,5,6-tetramethylphenol is
presented in the table below. This data is essential for its handling, characterization, and use in

experimental settings.
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Property Value Reference

Molecular Formula C₁₁H₁₆O₂ [1]

Molecular Weight 180.24 g/mol [1]

Monoisotopic Mass 180.115029749 Da [1]

Hydrogen Bond Acceptor

Count
2 [1]

Topological Polar Surface Area 29.5 Å² [1]

Heavy Atom Count 13 [1]

CAS Number 19587-93-0 [1]

Experimental Protocols: Synthesis
Detailed, peer-reviewed experimental protocols for the specific synthesis of 4-Methoxy-2,3,5,6-
tetramethylphenol are not readily available in the public domain. However, a general synthetic

route can be postulated based on standard organic chemistry principles for the formation of

substituted phenols. A plausible approach would involve the methylation of a corresponding

hydroquinone or the introduction of a methoxy group to a pre-existing tetramethylphenol

scaffold.

A general workflow for a potential synthesis and characterization is outlined in the diagram

below.
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General Workflow for Synthesis and Characterization
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Chemical Synthesis
(e.g., Methylation Reaction)

Reactants

Crude Product

Reaction

Purification
(e.g., Chromatography, Recrystallization)

Input

Pure 4-Methoxy-2,3,5,6-tetramethylphenol

Output

Structural Characterization

Purity Assessment
(e.g., HPLC, Elemental Analysis)

NMR Spectroscopy Mass Spectrometry IR Spectroscopy

Final Characterized Compound

Click to download full resolution via product page

General Workflow for Synthesis and Characterization
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Biological Activity and Signaling Pathways
Currently, there is a lack of specific data in published literature detailing the biological activities

or the involvement of 4-Methoxy-2,3,5,6-tetramethylphenol in any specific signaling

pathways. Phenolic compounds as a class are known for a wide range of biological activities,

including antioxidant properties. For example, simpler methoxyphenols are used as

polymerization inhibitors and in dermatology.[2] Related compounds, such as certain 4-

substituted-2-methoxyphenols, have been investigated for their potential as building blocks for

bioactive biphenyls.[3]

Given the structure of 4-Methoxy-2,3,5,6-tetramethylphenol, a logical starting point for

investigation would be to screen it for antioxidant, anti-inflammatory, and cytotoxic activities.

The workflow for such a screening process is depicted below.

Workflow for Biological Activity Screening
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Workflow for Biological Activity Screening

Conclusion
4-Methoxy-2,3,5,6-tetramethylphenol is a well-defined chemical entity whose biological and

pharmacological properties are yet to be extensively explored. The data presented in this guide

provides a foundational understanding of its chemical identity and physicochemical properties.

The proposed workflows for its synthesis, characterization, and biological screening offer a

roadmap for future research endeavors. Further investigation is warranted to uncover the

potential applications of this compound in materials science, pharmacology, and other areas of

chemical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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